1-[2-[3-(Benzenesulfonylmethyl)benzoyl]-1,3-dihydroisoindol-5-yl]ethanone

• IUPAC Name: 1-[2-[3-(benzenesulfonylmethyl)benzoyl]-1,3-dihydroisoindol-5-yl]ethanone
• InChI: InChI=1S/C24H21NO4S/c1-17(26)19-10-11-21-14-25(15-22(21)13-19)24(27)20-7-5-6-18(12-20)16-30(28,29)23-8-3-2-4-9-23/h2-13H,14-16H2,1H3
• InChI Key: YZROVVZXKFVZMZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(CN(C2)C(=O)C3=CC=CC(=C3)CS(=O)(=O)C4=CC=CC=C4)C=C1
• Molecular Formula: C24H21NO4S
• Molecular Weight: 419.5 g/mol

Description

1-[2-[3-(Benzenesulfonylmethyl)benzoyl]-1,3-dihydroisoindol-5-yl]ethanone, also known as BIX-01294, is a small molecule inhibitor of G9a, a histone methyltransferase enzyme. Histone methylation is a crucial epigenetic modification that regulates gene expression and chromatin structure. G9a is involved in the methylation of histone H3 at lysine 9 (H3K9), which is associated with gene silencing. BIX-01294 has been extensively studied for its potential as a therapeutic agent for cancer and other diseases.

Mechanism of Action

1-[2-[3-(Benzenesulfonylmethyl)benzoyl]-1,3-dihydroisoindol-5-yl]ethanone inhibits G9a by binding to its SET domain, which is responsible for the methylation of H3K9. This binding prevents the transfer of a methyl group from S-adenosylmethionine to H3K9, leading to a decrease in H3K9 methylation and subsequent gene activation. 1-[2-[3-(Benzenesulfonylmethyl)benzoyl]-1,3-dihydroisoindol-5-yl]ethanone has also been shown to inhibit the methylation of non-histone proteins, such as p53, which is involved in the regulation of cell cycle and apoptosis.
Biochemical and Physiological Effects:
1-[2-[3-(Benzenesulfonylmethyl)benzoyl]-1,3-dihydroisoindol-5-yl]ethanone has been shown to have several biochemical and physiological effects. In cancer cells, 1-[2-[3-(Benzenesulfonylmethyl)benzoyl]-1,3-dihydroisoindol-5-yl]ethanone induces cell cycle arrest and apoptosis by upregulating the expression of p21 and Bax, respectively. In stem cells, 1-[2-[3-(Benzenesulfonylmethyl)benzoyl]-1,3-dihydroisoindol-5-yl]ethanone maintains the pluripotency of cells by inhibiting the expression of lineage-specific genes. In animal models of Alzheimer's disease, 1-[2-[3-(Benzenesulfonylmethyl)benzoyl]-1,3-dihydroisoindol-5-yl]ethanone improves cognitive function by reducing neuroinflammation and increasing synaptic plasticity.

Advantages and Limitations for Lab Experiments

1-[2-[3-(Benzenesulfonylmethyl)benzoyl]-1,3-dihydroisoindol-5-yl]ethanone has several advantages for lab experiments, including its specificity for G9a and its ability to cross the blood-brain barrier. However, 1-[2-[3-(Benzenesulfonylmethyl)benzoyl]-1,3-dihydroisoindol-5-yl]ethanone also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 1-[2-[3-(Benzenesulfonylmethyl)benzoyl]-1,3-dihydroisoindol-5-yl]ethanone. One direction is to investigate its potential as a therapeutic agent for cancer and other diseases. Another direction is to explore its effects on non-histone proteins and other epigenetic modifications. Additionally, further research is needed to optimize the synthesis and formulation of 1-[2-[3-(Benzenesulfonylmethyl)benzoyl]-1,3-dihydroisoindol-5-yl]ethanone for use in clinical trials.

Synthesis Methods

The synthesis of 1-[2-[3-(Benzenesulfonylmethyl)benzoyl]-1,3-dihydroisoindol-5-yl]ethanone involves several steps, including the condensation of 3-(benzenesulfonylmethyl)benzaldehyde with 1,3-dihydroisoindole-5-carboxylic acid, followed by reduction and acetylation. The final product is obtained through chromatographic purification.

Scientific Research Applications

1-[2-[3-(Benzenesulfonylmethyl)benzoyl]-1,3-dihydroisoindol-5-yl]ethanone has been used in various scientific research applications, including cancer research, stem cell research, and neurological research. In cancer research, 1-[2-[3-(Benzenesulfonylmethyl)benzoyl]-1,3-dihydroisoindol-5-yl]ethanone has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In stem cell research, 1-[2-[3-(Benzenesulfonylmethyl)benzoyl]-1,3-dihydroisoindol-5-yl]ethanone has been used to maintain the pluripotency of embryonic stem cells and induced pluripotent stem cells. In neurological research, 1-[2-[3-(Benzenesulfonylmethyl)benzoyl]-1,3-dihydroisoindol-5-yl]ethanone has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease.